Cas no 1935422-57-3 (6-Bromo-1,2,4triazolo4,3-apyrazine)

• Product Name: 6-Bromo-1,2,4triazolo4,3-apyrazine
• CAS No: 1935422-57-3
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD28368697
• CID: 5056811
• PubChem ID: 130787935
• Update Time: 2026-02-28

6-Bromo-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-[1,2,4]triazolo[4,3-a]pyrazine
• SY293081
• BS-35463
• MFCD28368697
• CS-0309516
• SB75277
• 1935422-57-3
• D84813
• 6-Bromo-1,2,4triazolo4,3-apyrazine

• MDL： MFCD28368697
• Inchi： 1S/C5H3BrN4/c6-4-2-10-3-8-9-5(10)1-7-4/h1-3H
• InChI Key： XJCDNRHRWDUUQA-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=NN=C2C=N1

Computed Properties

• Exact Mass: 197.95411g/mol
• Monoisotopic Mass: 197.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1

Additional information on 6-Bromo-1,2,4triazolo4,3-apyrazine

6-Bromo-1,2,4-Triazolo[4,3-a]Pyrazine: A Comprehensive Overview

6-Bromo-1,2,4-Triazolo[4,3-a]Pyrazine (CAS No. 1935422-57-3) is a heterocyclic compound with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazolopyrazines, which are known for their versatile applications in drug design and advanced materials development. The long-chain name of this compound reflects its structural complexity: it consists of a pyrazine ring fused with a triazole ring system, with a bromine atom attached at the sixth position.

The synthesis of 6-Bromo-1,2,4-Triazolo[4,3-a]Pyrazine involves a series of carefully controlled reactions that highlight the principles of heterocyclic chemistry. Researchers have employed various methodologies to construct this compound, including the use of diazotization reactions and cyclization processes. The bromination step is particularly critical in determining the final product's properties and reactivity. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most intriguing aspects of 6-Bromo-1,2,4-Triazolo[4,3-a]Pyrazine is its potential in pharmaceutical applications. Studies have shown that this compound exhibits significant biological activity against various targets, including enzymes involved in metabolic pathways and receptors associated with neurodegenerative diseases. For instance, recent research has demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This property makes it a promising candidate for the development of novel anti-cancer therapies.

In addition to its pharmacological applications, 6-Bromo-1,2,4-Triazolo[4,3-a]Pyrazine has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic characteristics. Recent studies have focused on its integration into conjugated systems to enhance charge transport properties and improve device performance.

The structural versatility of 6-Bromo-1,2,4-Triazolo[4,3-a]Pyrazine allows for further functionalization to tailor its properties for specific applications. For example, substitution at different positions on the ring system can lead to compounds with enhanced solubility or improved bioavailability. This flexibility has opened up new avenues for exploring its applications in areas such as sensors and imaging agents.

From a synthetic perspective, the preparation of 6-Bromo-1,2,4-Triazolo[4,a]Pyrazine involves a multi-step process that showcases the elegance of organic chemistry. The starting materials typically include simple aromatic compounds that undergo sequential transformations to build up the complex heterocyclic framework. The use of modern catalytic systems has significantly streamlined these processes

Moreover,the compound's stability under various conditions has been thoroughly investigated to ensure its suitability for practical applications. Studies have demonstrated that 6-Bromo-1,a,a-Pyrazine exhibits excellent thermal stability and resistance to oxidative degradation under normal storage conditions.

In conclusion,6-Bromo-1,a,a-Pyrazine represents a fascinating example of how complex heterocyclic compounds can be leveraged across multiple scientific disciplines.Through ongoing research efforts,the full potential of this compound continues to be unveiled,paving the way for innovative solutions in medicine/materials science.